Cas no 1875788-98-9 (3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)-
• CAS No: 1875788-98-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5296455
• Update Time: 2025-06-13

3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)-

• Inchi： 1S/C13H23NO2/c1-13(2)5-3-9(4-6-13)10-7-14-8-11(10)12(15)16/h9-11,14H,3-8H2,1-2H3,(H,15,16)
• InChI Key： RDZAHPBOCJCNOW-UHFFFAOYSA-N
• SMILES： N1CC(C2CCC(C)(C)CC2)C(C(O)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)- (CAS No. 1875788-98-9)

3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)- is a specialized organic compound with a unique structural framework, combining a pyrrolidine ring and a dimethylcyclohexyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its CAS No. 1875788-98-9 serves as a critical identifier for researchers and suppliers in the chemical industry.

The molecular structure of 3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)- features a carboxyl group attached to the pyrrolidine ring, which enhances its reactivity and versatility in synthetic applications. The 4,4-dimethylcyclohexyl group contributes to its lipophilicity, making it valuable for drug design targeting membrane-bound proteins. Researchers often explore derivatives of this compound for their potential in modulating enzyme activity or receptor binding.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their prominence in drug discovery. Keywords like "pyrrolidine derivatives in medicine" and "cyclohexyl-modified amino acids" frequently appear in scientific literature and patent filings. This compound’s unique scaffold aligns with trends in personalized medicine, where tailored molecular structures are engineered to improve drug efficacy and reduce side effects.

From a synthetic chemistry perspective, 3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)- is often synthesized via multi-step routes involving cyclization and functional group transformations. Its purity and stability are critical for reproducibility in research, prompting discussions on "high-purity pyrrolidine synthesis" and "analytical methods for cyclic amino acids." Advanced techniques like HPLC and NMR are routinely employed to characterize this compound.

The agrochemical sector also explores 3-Pyrrolidinecarboxylic acid derivatives for their potential as eco-friendly pesticides or plant growth regulators. Searches for "sustainable agrochemical intermediates" highlight the industry’s shift toward greener alternatives. This compound’s structural motifs may contribute to biodegradable formulations, addressing environmental concerns linked to traditional agrochemicals.

In material science, the dimethylcyclohexyl group’s steric bulk offers opportunities for designing novel polymers or coatings with enhanced thermal stability. Queries like "cyclohexyl-modified polymers" reflect growing interest in high-performance materials. Researchers are investigating whether this compound’s derivatives can improve material properties while maintaining biocompatibility.

Regulatory and safety profiles of 3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)- are under continuous evaluation. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in "safe handling of pyrrolidine compounds" discussions. Material Safety Data Sheets (MSDS) provide detailed guidance for industrial and laboratory use.

The commercial availability of CAS No. 1875788-98-9 is expanding, with suppliers highlighting its role in "custom chemical synthesis" and "pharmaceutical intermediates." Pricing trends correlate with its demand in niche applications, making it a subject of market analyses in fine chemicals. Sourcing high-quality batches remains a priority for end-users.

Future research directions for 3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)- may include computational modeling to predict its interactions in biological systems or catalytic applications. Searches for "AI in chemical property prediction" underscore the integration of technology in compound optimization. Its structural features position it as a candidate for machine learning-driven drug discovery platforms.

In summary, 3-Pyrrolidinecarboxylic acid, 4-(4,4-dimethylcyclohexyl)- represents a versatile chemical entity with cross-disciplinary relevance. Its CAS No. 1875788-98-9 anchors its identity in scientific databases, while its applications resonate with contemporary themes like sustainable chemistry and precision medicine. Ongoing studies will further elucidate its potential in addressing modern scientific and industrial challenges.